Cas no 2171833-36-4 (3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidin-2-yl}propanoic acid)

• Product Name: 3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidin-2-yl}propanoic acid
• CAS No: 2171833-36-4
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6440629
• PubChem ID: 165534849
• Update Time: 2025-11-01

3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidin-2-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidin-2-yl}propanoic acid
• 2171833-36-4
• 3-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]pyrrolidin-2-yl}propanoic acid
• EN300-1521015

• Inchi： 1S/C26H30N2O5/c29-24(28-16-6-7-18(28)13-14-25(30)31)12-5-15-27-26(32)33-17-23-21-10-3-1-8-19(21)20-9-2-4-11-22(20)23/h1-4,8-11,18,23H,5-7,12-17H2,(H,27,32)(H,30,31)
• InChI Key： ALNLAIPTZMRRHQ-UHFFFAOYSA-N
• SMILES： O=C(CCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCC1CCC(=O)O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidin-2-yl}propanoic acid

3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidin-2-yl}propanoic Acid (CAS No. 2171833-36-4): A Comprehensive Overview

3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidin-2-yl}propanoic acid (CAS No. 2171833-36-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc)-protected amino acid derivative, is a crucial building block in the synthesis of peptides and other bioactive molecules. Its unique structural features and functional groups make it an essential reagent in the development of novel therapeutic agents.

The Fmoc group, specifically the 9H-fluoren-9-ylmethoxycarbonyl moiety, is a widely used protecting group in peptide synthesis due to its stability under mild conditions and ease of removal. The presence of this group in 3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidin-2-yl}propanoic acid allows for precise control over the reactivity of the amino group during synthetic processes, ensuring high yields and purity of the final products.

In recent years, significant advancements have been made in understanding the role of Fmoc derivatives in various biological systems. Research has shown that these compounds can be effectively utilized in the development of targeted drug delivery systems, particularly in the treatment of neurodegenerative diseases and cancer. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that Fmoc derivatives can enhance the solubility and bioavailability of peptides, thereby improving their therapeutic efficacy.

The pyrrolidine ring, another key structural element in 3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidin-2-yl}propanoic acid, contributes to the compound's conformational flexibility and stability. This ring structure is commonly found in natural products and bioactive molecules, making it an attractive scaffold for drug design. The combination of the Fmoc protecting group and the pyrrolidine ring provides a versatile platform for the synthesis of complex peptides and peptidomimetics with enhanced pharmacological properties.

The carboxylic acid functional group at the C-terminal end of 3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidin-2-yl}propanoic acid is crucial for its reactivity in coupling reactions. This group can readily form amide bonds with other amino acids or functional groups, making it an ideal reagent for peptide synthesis. The ability to selectively deprotect and couple this compound has been extensively studied, leading to the development of efficient synthetic protocols that minimize side reactions and maximize yield.

In addition to its applications in peptide synthesis, 3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidin-2-yl}propanoic acid has shown promise in other areas of medicinal chemistry. For example, recent research has explored its potential as a scaffold for small molecule inhibitors targeting specific enzymes involved in disease pathways. A study published in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited potent inhibitory activity against protein kinases, which are key targets in cancer therapy.

The synthesis of 3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidin-2-yl}propanoic acid typically involves multi-step procedures that require careful control over reaction conditions to ensure high purity and yield. Common synthetic routes include the protection of the amino group with Fmoc, followed by coupling with appropriate carboxylic acids or esters to form the desired peptide bond. Subsequent deprotection steps are then performed to reveal the free amino group for further functionalization.

The characterization of this compound is typically carried out using advanced analytical techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy. These methods provide detailed information about the structure and purity of the synthesized product, ensuring its suitability for use in downstream applications.

In conclusion, 3-{1-4-({(9H-fluoren-9-y lmethoxycarbonyl}amino)butanoylpyrrolidin -2 - y l } propanoic acid (CAS No. 2171833 - 36 - 4 ) is a versatile and important compound in medicinal chemistry and pharmaceutical research. Its unique structural features and functional groups make it an essential reagent for peptide synthesis and drug development. Ongoing research continues to uncover new applications for this compound, further highlighting its significance in advancing therapeutic strategies for various diseases.